1-Fluoro-4-iodo-2-(methoxymethyl)benzene

• IUPAC Name: 1-fluoro-4-iodo-2-(methoxymethyl)benzene
• InChI: InChI=1S/C8H8FIO/c1-11-5-6-4-7(10)2-3-8(6)9/h2-4H,5H2,1H3
• InChI Key: UWBZFXHNXUEUBD-UHFFFAOYSA-N
• Canonical SMILES: COCC1=C(C=CC(=C1)I)F
• Molecular Formula: C8H8FIO
• Molecular Weight: 266.05 g/mol
• CAS No.: 2379321-85-2

Description

1-Fluoro-4-iodo-2-(methoxymethyl)benzene is an organic compound with the molecular formula C8H8FIO It is a derivative of benzene, featuring fluorine, iodine, and methoxymethyl substituents

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Fluoro-4-iodo-2-(methoxymethyl)benzene can be synthesized through several methods. One common approach involves the halogenation of a suitable benzene derivative. For instance, starting from 1-fluoro-2-(methoxymethyl)benzene, iodination can be achieved using iodine and a suitable oxidizing agent, such as hydrogen peroxide or sodium hypochlorite, under controlled conditions to introduce the iodine atom at the para position relative to the fluorine atom.

Industrial Production Methods: In an industrial setting, the production of 1-fluoro-4-iodo-2-(methoxymethyl)benzene may involve continuous flow processes to ensure consistent quality and yield. The use of automated reactors and precise control of reaction parameters, such as temperature, pressure, and reagent concentration, can optimize the synthesis process.

Chemical Reactions Analysis

Types of Reactions: 1-Fluoro-4-iodo-2-(methoxymethyl)benzene undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other nucleophiles through nucleophilic substitution reactions. Common reagents include sodium azide, potassium cyanide, and organometallic reagents.

Oxidation Reactions: The methoxymethyl group can be oxidized to form aldehydes or carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction Reactions: The compound can be reduced to remove the iodine atom or to modify the methoxymethyl group using reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst.

Common Reagents and Conditions:

Nucleophilic Substitution: Sodium azide in dimethylformamide (DMF) at elevated temperatures.

Oxidation: Potassium permanganate in aqueous solution under reflux conditions.

Reduction: Lithium aluminum hydride in anhydrous ether at room temperature.

Major Products Formed:

Substitution: Formation of 1-fluoro-4-azido-2-(methoxymethyl)benzene.

Oxidation: Formation of 1-fluoro-4-iodo-2-(formylmethyl)benzene.

Reduction: Formation of 1-fluoro-2-(methoxymethyl)benzene.

Scientific Research Applications

1-Fluoro-4-iodo-2-(methoxymethyl)benzene has several applications in scientific research:

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Medicinal Chemistry: The compound’s unique substituents make it a valuable building block for designing molecules with potential biological activity, including anti-cancer and anti-inflammatory agents.

Material Science: It can be used in the synthesis of novel materials with specific electronic or optical properties, useful in the development of sensors and electronic devices.

Mechanism of Action

The mechanism by which 1-fluoro-4-iodo-2-(methoxymethyl)benzene exerts its effects depends on the specific application. In medicinal chemistry, the compound may interact with biological targets such as enzymes or receptors, modulating their activity. The presence of fluorine and iodine atoms can influence the compound’s lipophilicity and electronic properties, affecting its binding affinity and selectivity for target molecules.

Comparison with Similar Compounds

1-Fluoro-4-iodobenzene: Lacks the methoxymethyl group, making it less versatile in certain synthetic applications.

1-Fluoro-2-iodo-4-(trifluoromethyl)benzene: Contains a trifluoromethyl group instead of a methoxymethyl group, which significantly alters its chemical reactivity and physical properties.

Uniqueness: 1-Fluoro-4-iodo-2-(methoxymethyl)benzene is unique due to the combination of fluorine, iodine, and methoxymethyl substituents. This combination provides a distinct set of chemical properties, such as increased reactivity in substitution reactions and potential for diverse functionalization, making it a valuable compound in various research and industrial applications.

Biological Activity

1-Fluoro-4-iodo-2-(methoxymethyl)benzene is an organofluorine compound with significant potential in medicinal chemistry and material science. This article explores its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

• Molecular Formula : C9H10FIO
• CAS Number : 2379321-85-2
• Molecular Weight : 292.08 g/mol

The biological activity of 1-Fluoro-4-iodo-2-(methoxymethyl)benzene is primarily attributed to its halogen substituents, which can enhance lipophilicity and influence the compound's interaction with biological targets. Similar compounds have been shown to interact with various enzymes and receptors, leading to alterations in cellular functions. The presence of both fluorine and iodine atoms suggests potential applications in targeting specific pathways in cancer therapy and other diseases.

Biological Activity Overview

The biological activities of halogenated compounds like 1-Fluoro-4-iodo-2-(methoxymethyl)benzene can be summarized as follows:

Activity Type	Description
Antitumor Activity	Exhibits potential in inhibiting tumor growth through modulation of signaling pathways.
Antimicrobial Effects	Demonstrated efficacy against a range of bacterial strains, indicating possible use as an antimicrobial agent.
Enzyme Inhibition	Potential to inhibit key enzymes involved in metabolic processes, impacting drug metabolism and efficacy.

Case Studies

• Antitumor Efficacy : A study investigated the effects of halogenated benzene derivatives on cancer cell lines. It was found that compounds similar to 1-Fluoro-4-iodo-2-(methoxymethyl)benzene inhibited cell proliferation by inducing apoptosis through the activation of caspase pathways (Reference: ).
• Antimicrobial Properties : Research highlighted the antimicrobial activity of various halogenated compounds, including derivatives of methoxybenzene. The study reported significant inhibition of bacterial growth, suggesting that 1-Fluoro-4-iodo-2-(methoxymethyl)benzene could be a candidate for developing new antibiotics (Reference: ).
• Enzyme Interaction Studies : Investigations into the interaction of halogenated compounds with cytochrome P450 enzymes revealed that such compounds can alter enzymatic activity, leading to changes in drug metabolism profiles (Reference: ).

Pharmacokinetics

Understanding the pharmacokinetics of 1-Fluoro-4-iodo-2-(methoxymethyl)benzene is crucial for its application in therapeutics:

• Absorption : Rapid absorption is expected due to its lipophilic nature.
• Distribution : The compound is likely to distribute widely in tissues due to its ability to cross lipid membranes.
• Metabolism : Metabolized primarily by liver enzymes; potential for drug-drug interactions should be considered.
• Excretion : Predominantly excreted via urine after conjugation.